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Compound of Interest

Compound Name: Vegfr-2-IN-61

Cat. No.: B15614626

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), also known as Kinase Insert
Domain Receptor (KDR), is a key mediator of angiogenesis, the formation of new blood vessels
from pre-existing ones.[1][2][3] The binding of its ligand, Vascular Endothelial Growth Factor A
(VEGF-A), to VEGFR-2 initiates a cascade of intracellular signaling events that are crucial for
endothelial cell proliferation, survival, migration, and permeability.[1][4][5][6] Dysregulation of
the VEGFR-2 signaling pathway is implicated in various pathological conditions, most notably
in tumor growth and metastasis, making it a prime target for anti-cancer drug development.[7]
[8] Vegfr-2-IN-61 is a potent and selective inhibitor of VEGFR-2, showing promise as a tool for
studying angiogenesis and as a potential therapeutic agent.[7][9] Accurate and consistent
preparation of a Vegfr-2-IN-61 stock solution is critical for obtaining reliable and reproducible
experimental results.

These application notes provide a detailed protocol for the preparation, storage, and handling
of Vegfr-2-IN-61 stock solutions for both in vitro and in vivo applications.

Quantitative Data Summary

For ease of reference, the key quantitative data for Vegfr-2-IN-61 are summarized in the table
below.
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Property Value Reference
Molecular Weight 423.49 g/mol [9]
Molecular Formula C20H21IN702S [9]
Appearance White to yellow solid [9]
Solubility in DMSO 25 mg/mL (59.03 mM) 9]

-20°C for 3 years; 4°C for 2

years

Storage of Powder

[9]

-80°C for up to 6 months;

Storage of Stock Solution
-20°C for up to 1 month

[°]

Experimental Protocols

Preparation of a 10 mM Vegfr-2-IN-61 Stock Solution in

DMSO for In Vitro Use

This protocol describes the preparation of a 10 mM stock solution of Vegfr-2-IN-61 in Dimethyl

Sulfoxide (DMSO), suitable for most in vitro cell-based assays.

Materials:

e Vegfr-2-IN-61 powder

o Anhydrous/hygroscopic Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

» Vortex mixer

e Sonicator (optional)
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Protocol:

o Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination.

» Weighing the Compound: Carefully weigh the desired amount of Vegfr-2-IN-61 powder using
a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution,
weigh out 4.23 mg of Vegfr-2-IN-61 (Molecular Weight = 423.49 g/mol ).

o Calculation: Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) =10 mM * 1 mL * 423.49 g/mol = 4.23 mg

e Dissolving the Compound: Add the weighed Vegfr-2-IN-61 powder to a sterile
microcentrifuge tube. Add the calculated volume of DMSO to the tube. For the example
above, add 1 mL of DMSO.

o Ensuring Complete Dissolution: Vortex the solution thoroughly. If necessary, use a sonicator
to aid dissolution.[9] Visually inspect the solution to ensure that all the powder has
completely dissolved and the solution is clear.

» Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile microcentrifuge
tubes.

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[9]

Preparation of Vegfr-2-IN-61 Formulation for In Vivo
Animal Studies

This protocol provides an example of how to prepare a formulation of Vegfr-2-IN-61 suitable for
administration to animals (e.g., by oral gavage or intraperitoneal injection). The final
concentration should be determined based on the desired dosage (mg/kg) and the dosing
volume for the specific animal model.

Materials:
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e Vegfr-2-IN-61 powder

« DMSO

o PEG300 (Polyethylene glycol 300)
o Tween-80 (Polysorbate 80)
 Sterile Saline (0.9% NacCl)
 Sterile conical tubes

» Vortex mixer

Protocol:

e Calculate Required Amounts: Determine the total volume of the dosing solution needed
based on the number of animals, the dose, and the dosing volume, including a 10-20%
overage.[10]

e Prepare a Concentrated DMSO Stock: First, prepare a concentrated stock solution of Vegfr-
2-IN-61 in DMSO as described in the in vitro protocol.

e Vehicle Preparation: A common vehicle for in vivo administration is a mixture of DMSO,
PEG300, Tween-80, and saline.[10] A typical final formulation might consist of:

o 10% DMSO
o 40% PEG300
o 5% Tween-80
o 45% Saline

o Formulation Steps: a. In a sterile conical tube, add the required volume of the DMSO stock
solution. b. Add the PEG300 and vortex to mix thoroughly. c. Add the Tween-80 and vortex
again to ensure a homogenous mixture. d. Slowly add the sterile saline while vortexing to
prevent precipitation of the compound.[10]
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» Final Solution: The final solution should be clear. If precipitation occurs, the formulation may
need to be optimized.[10]

e Use: It is recommended to use the prepared formulation immediately. If short-term storage is
necessary, store at 4°C and verify its stability.

Visualizations
VEGFR-2 Signaling Pathway

The following diagram illustrates the simplified signaling cascade initiated by the binding of
VEGF-Ato VEGFR-2, leading to key cellular responses.
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Caption: Simplified VEGFR-2 signaling pathway and the inhibitory action of Vegfr-2-IN-61.

Experimental Workflow for Stock Solution Preparation

This diagram outlines the logical flow of the experimental protocol for preparing a Vegfr-2-IN-61
stock solution.
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Caption: Workflow for preparing a Vegfr-2-IN-61 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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